Cas no 1516440-43-9 (3-(2-Methylpropyl)pyrazine-2-carboxylic acid)

• Product Name: 3-(2-Methylpropyl)pyrazine-2-carboxylic acid
• CAS No: 1516440-43-9
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• MDL: MFCD26599808
• CID: 5683121
• PubChem ID: 83529943
• Update Time: 2025-05-20

3-(2-Methylpropyl)pyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26288309
• 3-(2-methylpropyl)pyrazine-2-carboxylic acid
• 1516440-43-9
• 3-(2-Methylpropyl)pyrazine-2-carboxylic acid

• MDL： MFCD26599808
• Inchi： 1S/C9H12N2O2/c1-6(2)5-7-8(9(12)13)11-4-3-10-7/h3-4,6H,5H2,1-2H3,(H,12,13)
• InChI Key： WKTIZRZMOQTLKH-UHFFFAOYSA-N
• SMILES： OC(C1C(CC(C)C)=NC=CN=1)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 63.1Ų

Additional information on 3-(2-Methylpropyl)pyrazine-2-carboxylic acid

Introduction to 3-(2-Methylpropyl)pyrazine-2-carboxylic acid (CAS No. 1516440-43-9)

3-(2-Methylpropyl)pyrazine-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1516440-43-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyrazine family, characterized by a six-membered aromatic ring containing two nitrogen atoms. The presence of a carboxylic acid functional group at the 2-position and an isobutyl group at the 3-position imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry.

The structural features of 3-(2-Methylpropyl)pyrazine-2-carboxylic acid contribute to its versatility in various applications. The pyrazine core is known for its role in flavor and fragrance chemistry, often contributing nutty or roasted notes to food products. However, its utility extends beyond sensory applications, particularly in the development of novel therapeutic agents. The carboxylic acid moiety allows for further functionalization, enabling the synthesis of more complex molecules such as esters, amides, and salts, which are common in drug design.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrazine derivatives. Studies have indicated that compounds with a pyrazine scaffold exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and antioxidant properties. Specifically, 3-(2-Methylpropyl)pyrazine-2-carboxylic acid has been investigated for its potential role in modulating metabolic pathways and enhancing enzyme activity. Research suggests that this compound may interact with specific targets in the body, making it a promising candidate for further development.

One of the most compelling aspects of 3-(2-Methylpropyl)pyrazine-2-carboxylic acid is its role as a building block in medicinal chemistry. The ability to modify its structure allows researchers to fine-tune its pharmacokinetic and pharmacodynamic properties. For instance, derivatives of this compound have been explored for their potential in treating neurological disorders due to their ability to cross the blood-brain barrier and interact with central nervous system receptors. This flexibility makes it an attractive scaffold for drug discovery programs aimed at addressing unmet medical needs.

The synthesis of 3-(2-Methylpropyl)pyrazine-2-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques not only enhance the efficiency of production but also minimize waste, aligning with modern green chemistry principles. The optimization of synthetic routes is crucial for scaling up production and ensuring cost-effectiveness for industrial applications.

From an industrial perspective, 3-(2-Methylpropyl)pyrazine-2-carboxylic acid represents a significant opportunity for specialty chemical manufacturers. Its applications span across multiple sectors, including pharmaceuticals, fragrances, and agrochemicals. The demand for high-quality intermediates like this compound is driven by the need for innovative solutions in drug development and crop protection. As research continues to uncover new therapeutic uses, the market for such specialized chemicals is expected to grow steadily.

The safety and regulatory aspects of handling 3-(2-Methylpropyl)pyrazine-2-carboxylic acid are also critical considerations. While it does not fall under hazardous classifications such as flammable or toxic substances, proper handling procedures must be followed to ensure worker safety and environmental protection. Storage conditions should be controlled to prevent degradation, and exposure guidelines should be adhered to in laboratory settings. Compliance with regulatory standards ensures that the compound can be used responsibly across various industries.

Future research directions for 3-(2-Methylpropyl)pyrazine-2-carboxylic acid may include exploring its potential in personalized medicine and targeted therapy. Advances in computational chemistry have enabled more accurate predictions of molecular interactions, which can accelerate the discovery process. By leveraging computational tools alongside experimental validation, researchers can identify novel derivatives with enhanced efficacy and reduced side effects. This interdisciplinary approach holds promise for unlocking the full therapeutic potential of pyrazine-based compounds.

In conclusion,3-(2-Methylpropyl)pyrazine-2-carboxylic acid (CAS No. 1516440-43-9) is a versatile and valuable compound with broad applications in pharmaceutical research and industrial chemistry. Its unique structural features make it a compelling scaffold for drug discovery, while its synthetic accessibility ensures reliable supply chains. As scientific understanding continues to evolve,3-(2-Methylpropyl)pyrazine-2-carboxylic acid will undoubtedly play a significant role in shaping future advancements across multiple scientific disciplines.